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Compound of Interest

Compound Name: Aluminum iodide

Cat. No.: B1582002 Get Quote

This technical guide provides a comprehensive overview of the thermochemical data for

aluminum iodide (AlI₃). It is intended for researchers, scientists, and professionals in drug

development and other fields who require a detailed understanding of the thermodynamic

properties of this compound. This document summarizes key quantitative data, outlines

experimental methodologies for its synthesis, and presents a logical diagram illustrating the

relationships between its different physical states.

Thermochemical Data
The thermochemical properties of aluminum iodide are crucial for understanding its behavior

in chemical reactions and for process design. The following tables summarize the standard

enthalpy of formation, standard molar entropy, and heat capacity for aluminum iodide in its

solid, liquid, and gaseous phases.

Table 1: Standard Enthalpy of Formation (ΔfH°)

The standard enthalpy of formation is the change in enthalpy when one mole of a compound is

formed from its constituent elements in their standard states.
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Phase Formula ΔfH° (kJ/mol)

Solid AlI₃(s) -302.9[1][2]

Liquid AlI₃(l) -289.44

Gas AlI₃(g) -193.30[3]

Gas (Dimer) Al₂I₆(g) -489.53

Table 2: Standard Molar Entropy (S°)

Standard molar entropy is the entropy content of one mole of a substance under standard state

conditions.

Phase Formula S° (J/mol·K)

Solid AlI₃(s) 195.9[1][2]

Liquid AlI₃(l) 223.65

Gas AlI₃(g) 373.60[3]

Gas (Dimer) Al₂I₆(g) Not specified

Table 3: Heat Capacity (Cₚ)

Heat capacity is the amount of heat that must be added to a specified amount of a substance

to cause a temperature increase of one unit.

Phase Formula Cₚ (J/mol·K)

Solid AlI₃(s) 98.7[1]

Liquid AlI₃(l) 121.3 (at 464 K)

Gas AlI₃(g) Not specified

Gas (Dimer) Al₂I₆(g) Not specified
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Experimental Protocols
While detailed experimental procedures for the direct determination of the thermochemical data

of aluminum iodide are not readily available in the cited literature, the synthesis of aluminum
iodide is well-documented. The thermochemical values presented above are typically

determined using calorimetric techniques.

2.1. Synthesis of Aluminum Iodide

The most common method for preparing aluminum iodide is the direct reaction of aluminum

metal with iodine.[1][2] This reaction is highly exothermic.

Materials:

Aluminum powder or foil

Elemental iodine

Water (as a catalyst)

Inert solvent (e.g., carbon tetrachloride) (optional)

Procedure:

Direct Combination: A mixture of aluminum powder and iodine is prepared. The addition of a

small amount of water catalyzes a vigorous reaction, producing significant heat and purple

iodine vapor.[1][2] The reaction is as follows:

2Al(s) + 3I₂(s) → 2AlI₃(s)[1]

Solvent-Based Method: To control the reaction rate, aluminum granules and iodine can be

refluxed in an inert solvent such as carbon tetrachloride.

2.2. General Methodology for Thermochemical Data Determination

Enthalpy of Formation: The standard enthalpy of formation is typically determined using

reaction calorimetry. This involves measuring the heat released or absorbed during a
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chemical reaction. For aluminum iodide, this would involve reacting aluminum and iodine

under controlled conditions in a calorimeter.

Entropy: The standard molar entropy is calculated from heat capacity measurements at low

temperatures. The heat capacity is measured as a function of temperature, and the entropy

is then determined by integrating the heat capacity divided by the temperature from absolute

zero to the desired temperature.

Heat Capacity: Heat capacity is measured using calorimetry. A known amount of heat is

supplied to the sample, and the resulting temperature change is measured.

Logical Relationships of Aluminum Iodide Phases
The following diagram illustrates the relationships between the different phases of aluminum
iodide and the factors that influence transitions between them. In the solid state, aluminum
iodide exists as a dimer (Al₂I₆).[1] In the gas phase, both the monomer (AlI₃) and the dimer are

present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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